Cas no 1354922-51-2 (4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• CAS No: 1354922-51-2
• MF: C₁₇H₁₄FN₃
• MW: 279.311566829681
• MDL: MFCD21335701
• CID: 5159544
• Update Time: 2026-03-04

4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine

• MDL： MFCD21335701
• Inchi： 1S/C17H14FN3/c1-11-6-8-12(9-7-11)15-10-16(21-17(19)20-15)13-4-2-3-5-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key： MZFIYSNBNWTMHC-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2)=CC(C2=CC=CC=C2F)=N1

Additional information on 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine

Introduction to 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine (CAS No. 1354922-51-2)

4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1354922-51-2, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both fluoro and methyl substituents in its aromatic rings imparts unique electronic and steric properties, making it a promising candidate for further investigation.

The compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their biological activity. Pyrimidines are fundamental structural units in nucleic acids, and derivatives of pyrimidine have been extensively explored for their pharmacological properties. The specific substitution pattern in 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine contributes to its distinct chemical behavior, influencing both its reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The fluorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Similarly, the methyl group at the 4-position of the second phenyl ring adds steric bulk, potentially affecting binding affinity to biological receptors. These features make 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine a versatile scaffold for drug design.

In the context of drug discovery, pyrimidine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anticancer drugs. The structural motif of 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine aligns well with these applications due to its ability to interact with various enzymatic and protein targets. For instance, fluorinated pyrimidines have shown promise in inhibiting tyrosine kinases, which are crucial in signal transduction pathways associated with cancer cell proliferation.

One of the most compelling aspects of this compound is its potential as a lead structure for developing small-molecule inhibitors. The combination of fluorine and methyl groups provides a balance between lipophilicity and polarizability, which is often favorable for drug-like properties such as solubility, permeability, and metabolic stability. These attributes are critical for ensuring that a compound can reach its target site within an organism effectively.

Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing drug potency and selectivity. The electron-withdrawing nature of fluorine can increase the electrophilicity of certain reactive sites within the molecule, facilitating interactions with biological targets. Additionally, fluorine atoms can improve metabolic stability by resisting hydrolysis or oxidation under physiological conditions. This makes 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine an attractive candidate for further optimization.

The synthesis of 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted intermediates, followed by functional group transformations such as amination or halogenation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired aromatic core efficiently.

Evaluation of 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine in vitro has revealed promising preliminary activity against certain biological targets. For example, preliminary assays suggest that this compound may exhibit inhibitory effects on specific kinases or enzymes relevant to inflammatory diseases. These findings underscore its potential as a starting point for developing novel therapeutic interventions.

The pharmacokinetic profile of 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine is another critical factor that influences its clinical applicability. Studies assessing its absorption, distribution, metabolism, excretion (ADME) properties are essential for understanding how it behaves within an organism. Factors such as bioavailability, half-life, and route of elimination can significantly impact its efficacy and safety profile.

In conclusion, 4-(2-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine (CAS No. 1354922-51-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.